Methyl 4-(4-bromophenyl)-4-oxobutanoate
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound provides valuable information about its properties and reactivity. Unfortunately, the specific molecular structure analysis for “Methyl 4-(4-bromophenyl)-4-oxobutanoate” is not available in the sources retrieved .Chemical Reactions Analysis
The chemical reactions involving “this compound” are not explicitly mentioned in the sources retrieved .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include aspects such as its form, boiling point, melting point, and more. Unfortunately, the specific physical and chemical properties for “this compound” are not available in the sources retrieved .Scientific Research Applications
1. Pharmacological Research
Methyl 4-(4-bromophenyl)-4-oxobutanoate and its derivatives have been studied in various pharmacological contexts. One compound, DQP-1105, is a noncompetitive inhibitor for GluN2C and GluN2D N-methyl-d-aspartate (NMDA) receptors, suggesting potential applications in neurological research and therapy (Acker et al., 2011). Additionally, studies have shown that certain derivatives of this compound exhibit antiproliferative activities, indicating possible applications in cancer research and treatment (Yurttaş et al., 2022).
2. Synthesis and Chemical Properties
Researchers have explored the synthesis of various derivatives of this compound. For instance, a new surfactant containing a benzene spacer was synthesized using a novel copper catalyzed cross-coupling reaction (Chen et al., 2013). Such studies contribute to the understanding of the compound's chemical properties and potential applications in material science.
3. Molecular Structure and Spectroscopic Studies
The molecular structure and spectroscopic characteristics of this compound derivatives have been investigated. For example, vibrational, structural, electronic, and optical studies of certain derivatives have been conducted, providing insights into their molecular behavior and potential applications in fields like optics and materials science (Vanasundari et al., 2018).
4. Potential Antioxidant Properties
Some studies have looked into the antioxidant properties of derivatives of this compound. These investigations aim to explore the potential use of these compounds in pharmaceuticals or as dietary supplements (Li et al., 2012).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
methyl 4-(4-bromophenyl)-4-oxobutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrO3/c1-15-11(14)7-6-10(13)8-2-4-9(12)5-3-8/h2-5H,6-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSIXBKXISVRTCO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCC(=O)C1=CC=C(C=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50356968 | |
Record name | methyl 4-(4-bromophenyl)-4-oxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50356968 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
30913-86-1 | |
Record name | methyl 4-(4-bromophenyl)-4-oxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50356968 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Synthesis routes and methods V
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Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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